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Compound of Interest

Compound Name: Carcinine dihydrochloride

Cat. No.: B550831 Get Quote

Essential safety protocols and personal protective equipment (PPE) are paramount for the

secure handling of Carcinine dihydrochloride in a laboratory setting. This guide provides drug

development professionals, researchers, and scientists with crucial information for the safe

operational use and disposal of this compound, ensuring a secure research environment.

Carcinine dihydrochloride, a selective histamine H3 antagonist and antioxidant, requires

careful handling to prevent potential exposure.[1][2] Adherence to proper safety measures is

critical to mitigate any associated risks.

Personal Protective Equipment (PPE) for Carcinine
Dihydrochloride
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for various laboratory activities involving

Carcinine dihydrochloride. It is essential to always consult your institution's safety plan and

conduct a risk assessment for specific procedures.[3]
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Activity Required Personal Protective Equipment

Weighing and Preparing Solutions

- Gloves: Two pairs of chemotherapy-tested

gloves. - Gown: Impermeable, disposable gown.

- Eye Protection: Chemical safety goggles or a

face shield. - Respiratory Protection: NIOSH-

approved respirator (e.g., N95) if not handled in

a containment system.[4]

Cell Culture and In Vitro Assays

- Gloves: Nitrile or latex gloves. - Gown:

Standard laboratory coat. - Eye Protection:

Safety glasses.

In Vivo Studies (Animal Handling)

- Gloves: Two pairs of chemotherapy-tested

gloves. - Gown: Impermeable, disposable gown.

- Eye Protection: Safety goggles and face

shield. - Respiratory Protection: NIOSH-

approved respirator.

Waste Disposal

- Gloves: Heavy-duty, chemical-resistant gloves.

- Gown: Impermeable, disposable gown. - Eye

Protection: Chemical safety goggles and face

shield.

Procedural Workflow for Safe Handling and
Disposal
To ensure a systematic and safe approach, the following workflow outlines the key steps for

handling and disposing of Carcinine dihydrochloride. This process is designed to minimize

exposure and environmental contamination.
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Caption: Workflow for the safe handling and disposal of Carcinine dihydrochloride.
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Emergency Procedures
In the event of an exposure, immediate action is crucial.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen and seek

medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage: Store Carcinine dihydrochloride in a tightly closed container in a dry, cool, and

well-ventilated place.[5] For stock solutions, storage at -20°C for up to one month or -80°C

for up to six months is recommended.[6]

Disposal: All waste materials, including empty containers, contaminated PPE, and unused

product, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.[7] Do not allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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